Cas no 1339849-37-4 (3-cyclopropyl-3-formamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-formamidopropanoic acid
• CAS No: 1339849-37-4
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD19662256
• CID: 5607045
• PubChem ID: 64142912
• Update Time: 2025-05-23

3-cyclopropyl-3-formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, β-(formylamino)-
• 3-cyclopropyl-3-formamidopropanoicacid
• EN300-866678
• CS-0345598
• 1339849-37-4
• AKOS013460937
• 3-cyclopropyl-3-formamidopropanoic acid

• MDL： MFCD19662256
• Inchi： 1S/C7H11NO3/c9-4-8-6(3-7(10)11)5-1-2-5/h4-6H,1-3H2,(H,8,9)(H,10,11)
• InChI Key： SMXHKRSAHILCAS-UHFFFAOYSA-N
• SMILES： C(C1CC1)(NC=O)CC(=O)O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 418.0±28.0 °C(Predicted)
• pka: 4.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-cyclopropyl-3-formamidopropanoic acid

3-Cyclopropyl-3-formamidopropanoic Acid: A Comprehensive Overview

3-Cyclopropyl-3-formamidopropanoic acid, identified by the CAS number 1339849-37-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of 3-cyclopropyl-3-formamidopropanoic acid consists of a cyclopropane ring fused to a formamide group, which is further attached to a propanoic acid moiety. This configuration imparts the compound with distinctive electronic and steric properties. The cyclopropane ring, known for its high ring strain, contributes to the molecule's reactivity and stability. The formamide group introduces hydrogen bonding capabilities, enhancing the compound's solubility and interaction potential with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1339849-37-4. Researchers have employed various methodologies, including organocatalytic reactions and transition metal-catalyzed processes, to optimize the production of this compound. These methods not only improve yield but also ensure the sustainability of the synthesis process, aligning with current green chemistry principles.

In terms of pharmacological applications, 3-cyclopropyl-3-formamidopropanoic acid has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate key enzymes and receptors makes it a valuable tool in understanding disease mechanisms. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

The compound's unique properties also extend to its use in materials science. Its ability to form stable complexes with metal ions has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 1339849-37-4. Understanding its environmental fate is crucial for assessing its safety and sustainability. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, minimizing its ecological footprint.

In conclusion, 3-cyclopropyl-3-formamidopropanoic acid, with its CAS number 1339849-37-4, stands as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research advancements, positions it as a key player in future innovations within organic chemistry and pharmacology.